Cas no 885013-59-2 (BENZOIC ACID, 3-[1-[4-(1-METHYLETHYL)PHENYL]-1H-1,2,4-TRIAZOL-3-YL]-)

• Product Name: BENZOIC ACID, 3-[1-[4-(1-METHYLETHYL)PHENYL]-1H-1,2,4-TRIAZOL-3-YL]-
• CAS No: 885013-59-2
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• CID: 3388028
• Update Time: 2025-03-16

BENZOIC ACID, 3-[1-[4-(1-METHYLETHYL)PHENYL]-1H-1,2,4-TRIAZOL-3-YL]- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 3-[1-[4-(1-METHYLETHYL)PHENYL]-1H-1,2,4-TRIAZOL-3-YL]-
• 3-[1-(4-Isopropyl-phenyl)-1H-[1,2,4]triazol-3-yl]-benzoic acid

• Inchi： 1S/C18H17N3O2/c1-12(2)13-6-8-16(9-7-13)21-11-19-17(20-21)14-4-3-5-15(10-14)18(22)23/h3-12H,1-2H3,(H,22,23)
• InChI Key： VZYZZCMYSYVKOF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C2N=CN(C3=CC=C(C(C)C)C=C3)N=2)=C1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 532.1±60.0 °C(Predicted)
• pka: 3.81±0.10(Predicted)